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Compound of Interest

Compound Name: Enterobactin

Cat. No.: B3431302

Essential Safety and Handling Guide for
Enterobactin

This guide provides crucial safety protocols, operational procedures, and disposal plans for
handling Enterobactin in a laboratory setting. Given the conflicting information in available
Safety Data Sheets (SDS) and its structural relation to catechol, a precautionary approach is
mandated. Enterobactin is a catecholate siderophore, and due to the hazards associated with
catechol compounds, it should be handled with care to minimize exposure.[1][2][3]

Hazard Assessment and Recommendations

While some SDS classify Enterobactin as non-hazardous, others indicate it may be harmful if
swallowed and toxic to aquatic life.[1][4] Its structural component, catechol, is classified as
toxic, an irritant, and a suspected mutagen.[2][3][5] Therefore, it is prudent to handle
Enterobactin and its solutions in a well-ventilated area, preferably within a certified chemical
fume hood, especially when handling the solid powder or creating aerosols.[2]

Personal Protective Equipment (PPE)

Consistent use of appropriate PPE is the most effective measure to prevent exposure. The
following table summarizes the recommended PPE for handling Enterobactin.
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PPE Item

Specification

Rationale & Best Practices

Hand Protection

Nitrile or Neoprene gloves.

Provides protection against
incidental chemical splashes.
For prolonged contact or
immersion, consult the glove
manufacturer's chemical
resistance guide. Always
inspect gloves for tears or
punctures before use. Remove
and replace gloves
immediately if contaminated,
and always wash hands after
removal.[6][7][8]

Eye & Face Protection

ANSI Z87.1-compliant safety
glasses with side shields

(minimum).

Protects eyes from flying
particles.[8]

Chemical splash goggles.

Required when there is a risk
of splashes or sprays of

Enterobactin solutions.[9]

Face shield worn over

goggles.

Recommended when handling
larger quantities, preparing
concentrated stock solutions,
or when there is a significant
splash or aerosol generation
risk.[5][9]

Body Protection

Fully-fastened laboratory coat.

Protects skin and personal
clothing from contamination. A
flame-resistant lab coat should
be considered if working with

flammable solvents.[6]

Respiratory Protection

Not typically required if
handled in a certified chemical

If engineering controls are

insufficient or when handling

fume hood. large quantities of powder
outside a fume hood, a
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NIOSH-approved respirator
may be necessary. A risk
assessment should be
conducted by institutional
EHS.[5][6][7]

Protects feet from spills and
Footwear Closed-toe, closed-heel shoes. _ _
falling objects.[8]

Operational and Disposal Plans

Adherence to standard operating procedures is critical for minimizing risk and ensuring a safe
laboratory environment.

Step-by-Step Handling Protocol

» Preparation: Before handling, review the product-specific SDS. Ensure a chemical fume
hood is certified and operational. Prepare your workspace by covering the surface with
absorbent, disposable bench paper.[2]

e Handling Solid Enterobactin:

o Perform all weighing and aliquoting of solid Enterobactin powder inside a chemical fume
hood to prevent inhalation of fine particles.[2]

o Use anti-static weigh boats or paper.
o Close the container securely immediately after use.
e Preparing Solutions:

Enterobactin is soluble in solvents like DMSO and acetonitrile:water mixtures.[7] Always

[¢]

add the solvent to the pre-weighed solid slowly.

Handle all solutions within the fume hood.

[¢]

[e]

Clearly label all containers with the chemical name, concentration, solvent, and hazard
information.[10]
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e Post-Handling & Decontamination:

o After handling, wipe down the work surface in the fume hood and any contaminated
equipment with an appropriate laboratory cleaner.[2]

o Wash hands thoroughly with soap and water after removing gloves.[3]

Spill Management

e Minor Spill (Solid): If a small amount of powder spills inside a fume hood, gently sweep it up
using a dustpan and brush or vacuum with a HEPA-filtered vacuum cleaner. Avoid
generating dust.[3] Place the collected material in a sealed container for hazardous waste
disposal.

o Minor Spill (Liquid): For small liquid spills, absorb the material with an inert absorbent (e.g.,
vermiculite, sand, or chemical absorbent pads).[2] Place the contaminated absorbent
material into a sealed container for hazardous waste disposal.

o Major Spill: In the event of a large spill, evacuate the area and alert laboratory personnel and
your institution's Environmental Health and Safety (EHS) office immediately.

Waste Disposal Plan

All Enterobactin waste must be treated as hazardous chemical waste and disposed of
according to institutional and local regulations.[2]

¢ Solid Waste: Contaminated items such as gloves, weigh paper, pipette tips, and absorbent
pads should be collected in a clearly labeled hazardous waste container.

o Liquid Waste: Unused or waste solutions of Enterobactin should be collected in a
dedicated, sealed, and clearly labeled hazardous liquid waste container. Do not pour
Enterobactin solutions down the drain.[4]

e Glassware Decontamination: Reusable glassware should be rinsed with a suitable solvent
(one in which Enterobactin is soluble), and the rinsate collected as hazardous liquid waste
before routine washing.
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Experimental Protocol: Preparation and Use of
Enterobactin for a Bacterial Growth Assay

This protocol provides a detailed methodology for preparing an Enterobactin stock solution
and using it in a liquid culture to assess its effect on bacterial growth under iron-limiting
conditions.

Materials:

o Enterobactin powder (CAS 28384-96-5)

Anhydrous Dimethyl sulfoxide (DMSO)

Minimal media (e.g., M9 medium)

Bacterial strain (e.g., an E. colientE mutant, which cannot synthesize Enterobactin)

Sterile culture tubes or microplates

Spectrophotometer
Methodology:
e Prepare Enterobactin Stock Solution (e.g., 10 mM):

o Safety: Perform all steps in a certified chemical fume hood while wearing the appropriate
PPE (lab coat, nitrile gloves, chemical splash goggles).

o Calculate the mass of Enterobactin needed for your desired volume and concentration
(Molar Mass: ~669.59 g/mol ).

o Weigh the required amount of Enterobactin powder into a sterile microcentrifuge tube.

o Add the calculated volume of anhydrous DMSO to the tube to achieve a 10 mM
concentration.

o Vortex gently until the solid is completely dissolved.
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o Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw
cycles.[11]

o Perform Bacterial Growth Assay:
o Grow an overnight culture of the E. colientE mutant in iron-limiting minimal media.

o The next day, dilute the overnight culture into fresh, pre-warmed minimal media to a
starting ODsoo of ~0.05.

o Aliquot the diluted culture into sterile culture tubes or wells of a microplate.

o Add Enterobactin from the stock solution to the experimental tubes to achieve the desired
final concentrations (e.g., 1 uM, 10 uM, 50 uM).[10] Ensure the final DMSO concentration
is consistent across all tubes (including a no-Enterobactin control) and is non-inhibitory to
bacterial growth (typically <0.5%).

o Include a "no-Enterobactin” control and a "media only" blank.
o Incubate the cultures at 37°C with shaking.[10]

o Measure the optical density (ODsoo) at regular intervals (e.g., every 2 hours) for 18-24
hours to monitor bacterial growth.[10]

Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of Enterobactin,
from initial preparation through to final disposal.
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1. Preparation Phase

Review SDS & SOP

Verify Fume Hood Certification

Don Appropriate PPE

Proceed to handling

2. Handling Phase (in Fume Hood)

Weigh Solid Enterobactin

Prepare Stock Solution

Perform Experiment

Experiment complete

3. Post-Handl‘i;lg & Disposal

(Decontaminate Surfaces & Glassware)

\/
(Segregate Waste (Solid & LiquidD

A
E.abel Hazardous Waste Containers)

Store Waste for EHS Pickup

After securing waste

(Remove PPE & Wash Hands)

Click to download full resolution via product page

Caption: Workflow for safely handling Enterobactin in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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